
Technical Guide: Physicochemical Properties of
Cloprostenol Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment red 48

Cat. No.: B3262484 Get Quote

Introduction: Cloprostenol sodium is a synthetic analogue of prostaglandin F2α (PGF2α). It is a

potent luteolytic agent, primarily used in veterinary medicine to control the reproductive cycle in

livestock. Its biological activity is predominantly attributed to the dextrorotatory ((+)-)

enantiomer, which functions as a selective agonist for the prostaglandin F2α receptor (FP

receptor). This guide provides a comprehensive overview of its physicochemical properties,

experimental protocols for their determination, and relevant biological pathways.

Chemical and Physical Properties
Cloprostenol sodium is typically supplied as a white to off-white crystalline or amorphous

hygroscopic powder.[1][2] Its properties are summarized in the tables below.

Table 1: General Chemical Properties
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Property Value Reference

Chemical Name

sodium;(Z)-7-

[(1R,2R,3R,5S)-2-[(E,3R)-4-(3-

chlorophenoxy)-3-hydroxybut-

1-enyl]-3,5-

dihydroxycyclopentyl]hept-5-

enoate

[3][4]

Synonyms
(±)-Cloprostenol sodium salt,

DL-Cloprostenol, Estrumate
[3][5][6]

Molecular Formula C₂₂H₂₈ClNaO₆ [3][7][8]

Molecular Weight 446.9 g/mol [3][7][8]

CAS Numbers
55028-72-3 (racemic), 62561-

03-9 ((+)-enantiomer)
[3][8]

Table 2: Physicochemical Data
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Property Value Reference

Melting Point 68-70 °C [9]

>62°C (dec.) [10]

105-110 °C [2]

Boiling Point
628 °C at 760 mmHg (for free

acid)
[10]

pKa 4.57 [10]

Appearance White to off-white solid/powder [1][2][10]

Light brown powder [9]

Purity ≥98% [7][8]

UV/Vis (λmax) 220, 275, 282 nm [8]

Storage
-20°C, desiccated, under inert

atmosphere
[7][9][10]

Stability ≥2 years at -20°C [7]

Table 3: Solubility Data
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Solvent Solubility Reference

Water >10 mg/mL [9]

150 mg/mL (sonication

recommended)
[11]

PBS (pH 7.2) ~1 mg/mL (racemic) [6][7]

~35 mg/mL ((+)-enantiomer) [8]

Ethanol ~50 mg/mL [7][8]

DMSO ~50 mg/mL (racemic) [6][7]

~60 mg/mL ((+)-enantiomer) [8]

Dimethylformamide (DMF) ~50 mg/mL (racemic) [6][7]

~130 mg/mL ((+)-enantiomer) [8]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of physicochemical properties.

Below are representative protocols for key analytical procedures.

2.1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the purity of Cloprostenol sodium and to quantify any related

impurities.

Chromatographic System:

Instrument: A standard HPLC system equipped with a UV detector.

Column: Chiralcel OD-RH, 4.6 mm × 25 cm, 5-µm packing.[12][13]

Detector Wavelength: 220 nm or 274 nm.[12][13]

Flow Rate: Approximately 1.8 mL/min.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/c6116
https://www.targetmol.com/compound/cloprostenol%20sodium%20salt
https://www.caymanchem.com/product/16764/plus-minus-cloprostenol-sodium-salt
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/16764.pdf
https://cdn.caymanchem.com/cdn/insert/16766.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/16764.pdf
https://cdn.caymanchem.com/cdn/insert/16766.pdf
https://www.caymanchem.com/product/16764/plus-minus-cloprostenol-sodium-salt
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/16764.pdf
https://cdn.caymanchem.com/cdn/insert/16766.pdf
https://www.caymanchem.com/product/16764/plus-minus-cloprostenol-sodium-salt
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/16764.pdf
https://cdn.caymanchem.com/cdn/insert/16766.pdf
https://www.drugfuture.com/pharmacopoeia/usp35/data/v35300/usp35nf30s0_m18690.html
https://pubmed.ncbi.nlm.nih.gov/17646077/
https://www.drugfuture.com/pharmacopoeia/usp35/data/v35300/usp35nf30s0_m18690.html
https://pubmed.ncbi.nlm.nih.gov/17646077/
https://www.drugfuture.com/pharmacopoeia/usp35/data/v35300/usp35nf30s0_m18690.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3262484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A filtered and degassed mixture of chromatographic solvent hexane,

dehydrated alcohol, and glacial acetic acid (900:100:1). Adjustments may be necessary for

system suitability.[12] For enantioselective analysis, a mobile phase of acetonitrile-sodium

dihydrogenphosphate (pH 3.0; 20mM) (33:67, v/v) can be used.[13][14]

Standard Preparation: Accurately weigh a quantity of USP Cloprostenol Sodium RS, dissolve

in dehydrated alcohol, and dilute to a known concentration of about 0.8 mg/mL.[12]

Assay Preparation: Accurately weigh a quantity of the Cloprostenol Sodium sample, dissolve

in dehydrated alcohol, and dilute to a final concentration of about 0.8 mg/mL.[12]

Procedure:

Inject equal volumes (e.g., 5 µL) of the Standard preparation and the Assay preparation

into the chromatograph.

Record the chromatograms for a total time of not less than twice the retention time of the

main cloprostenol peak.

Measure the peak responses.

The purity is calculated by comparing the peak area of the analyte in the Assay

preparation to that in the Standard preparation. The percentage of each impurity is

calculated based on its peak area relative to the total area of all peaks.[12]

2.2. Solubility Determination

A common method for determining solubility is the shake-flask method.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge
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HPLC or UV-Vis spectrophotometer for quantification

Procedure:

Add an excess amount of Cloprostenol sodium to a known volume of the solvent (e.g.,

water, PBS, ethanol) in a vial.

Seal the vial and place it in a shaker set to a constant temperature (e.g., 25°C).

Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48

hours).

After agitation, allow the suspension to settle. Centrifuge the sample to separate the

undissolved solid.

Carefully withdraw an aliquot from the clear supernatant.

Dilute the aliquot with a suitable solvent to a concentration within the calibrated range of

the analytical instrument.

Quantify the concentration of the dissolved Cloprostenol sodium using a validated

analytical method (e.g., HPLC-UV).

The solubility is expressed in mg/mL or Molarity.

2.3. Synthesis and Enantiomeric Separation

The commercial production of Cloprostenol sodium involves a multi-step synthesis, often based

on the Corey synthesis route for prostaglandins.[1][15] This process creates a racemic mixture

of the (+)- and (-)-enantiomers.[16] Since the biological activity resides in the (+)-enantiomer,

separation is a critical step.[16][17]

Separation Method: Chiral Chromatography: This is the industry-standard method for

separating the enantiomers with high precision.[18]

Principle: A mixture of the enantiomers is passed through a column containing a chiral

stationary phase (CSP). The CSP interacts differently with each enantiomer, causing them

to travel through the column at different rates.[18]
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Procedure: The racemic mixture is injected into a chiral HPLC column (e.g., Chiralcel OD-

RH). An optimized mobile phase is used to achieve baseline separation of the two

enantiomers, which are then collected as they elute from the column at different times.[13]

[18]

Signaling Pathways and Experimental Workflows
3.1. Prostaglandin F2α Receptor Signaling Pathway

Cloprostenol acts as an agonist at the Prostaglandin F2α (FP) receptor, which is a G-protein

coupled receptor (GPCR). The activation of this pathway leads to various physiological effects,

including luteolysis and smooth muscle contraction.
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Caption: FP Receptor signaling pathway activated by Cloprostenol.

3.2. Experimental Workflow: HPLC Purity Analysis

The following diagram illustrates a typical workflow for analyzing the purity of a Cloprostenol

sodium sample using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3262484#cas-number-7585-41-3-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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